Cas no 2891517-36-3 (1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine)

1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine structure
2891517-36-3 structure
Product Name:1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine
CAS No:2891517-36-3
MF:C4H7N3
MW:102.149288415909
CID:6827874
PubChem ID:172405525
Update Time:2025-02-15

1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine Chemical and Physical Properties

Names and Identifiers

    • CS-26155
    • 1-(methyl-d3)-1H-pyrazol-3,5-d2-4-amine
    • 2891517-36-3
    • Inchi: 1S/C4H7N3/c1-7-3-4(5)2-6-7/h2-3H,5H2,1H3/i1D3,2D,3D
    • InChI Key: LBGSWBJURUFGLR-RHIBPKLGSA-N
    • SMILES: N1(C([2H])([2H])[2H])C([2H])=C(C([2H])=N1)N

Computed Properties

  • Exact Mass: 102.095380966Da
  • Monoisotopic Mass: 102.095380966Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 64
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 43.8Ų

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